Cas no 78164-90-6 (4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid)

• Product Name: 4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid
• CAS No: 78164-90-6
• MF: C₇H₄F₉NO₃
• MW: 321.097193717957
• CID: 5637356
• PubChem ID: 165937527
• Update Time: 2025-10-05

4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293974
• 78164-90-6
• 4,4,4-trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid
• 4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid

• Inchi： 1S/C7H4F9NO3/c8-5(9,10)2(6(11,12)13)1(3(18)19)17-4(20)7(14,15)16/h1-2H,(H,17,20)(H,18,19)
• InChI Key： SGRMOPVYCBMEQP-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(C(=O)O)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 321.00474645g/mol
• Monoisotopic Mass: 321.00474645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid

4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid (CAS No. 78164-90-6): A Comprehensive Overview

4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid (CAS No. 78164-90-6) is a multifaceted compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and trifluoroacetamido functionalities, which confer it with a range of desirable properties for drug development and biological studies.

The trifluoromethyl group is a common structural motif in modern pharmaceuticals due to its ability to enhance metabolic stability and lipophilicity. These properties are crucial for improving the pharmacokinetic profiles of drugs, making them more effective and safer for therapeutic use. The presence of the trifluoroacetamido group further enhances the compound's reactivity and solubility, making it an attractive candidate for various chemical reactions and biological assays.

Recent research has highlighted the potential of 4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a treatment for inflammatory diseases.

In addition to its anti-inflammatory effects, 4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid has shown promise in cancer research. A 2020 study in the Cancer Research journal reported that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The synthetic accessibility of 4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of trifluoromethylacetyl chloride with an appropriate amine followed by a subsequent esterification step. This synthetic flexibility allows researchers to easily modify the structure for optimization studies.

In terms of safety and toxicity profiles, preliminary studies have indicated that 4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid is well-tolerated at therapeutic doses. However, as with any new compound entering clinical trials, comprehensive safety evaluations are essential to ensure its long-term safety and efficacy.

The potential applications of 4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in developing advanced functional materials. Its unique chemical properties make it suitable for applications such as coatings and polymers where enhanced stability and performance are required.

In conclusion, 4,4,4-Trifluoro-2-(2,2,2-trifluoroacetamido)-3-(trifluoromethyl)butanoic acid (CAS No. 78164-90-6) is a versatile compound with significant potential in various fields. Its unique chemical structure and multifaceted properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing scientific knowledge and improving human health.